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Compound of Interest

Compound Name: 2-Butanone, 4-methoxy-

Cat. No.: B1360277 Get Quote

For researchers, scientists, and professionals in drug development, the selection of a suitable

analytical standard is a critical step to ensure the accuracy and reliability of experimental

results. This guide provides a comprehensive comparison of commercially available analytical

standards for 2-Butanone, 4-methoxy- (CAS: 6975-85-5), a key chemical intermediate. We

also include data on a closely related compound, 2-Butanone, 4-(4-methoxyphenyl)- (CAS:

104-20-1), which may be considered as an alternative or potential interferent in analytical

methods.

Comparison of Commercial Analytical Standards
The quality and purity of an analytical standard are paramount for achieving accurate

quantification and identification. Below is a comparison of 2-Butanone, 4-methoxy- standards

offered by various suppliers.
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Supplier Product Number Purity Notes

Sigma-Aldrich CH4250699675 95%

Marketed by

ChemBridge

Corporation.[1]

Alfa Chemistry 6975-85-5 -

For

experimental/research

use.

AKSci B939 ≥ 95%

For research and

development use only.

[2]

BenchChem B1360277 -
For research use only.

[3]

Note: The availability and specifications of these standards are subject to change. It is

recommended to consult the suppliers' websites for the most current information.

Alternative Analytical Standard: 2-Butanone, 4-(4-
methoxyphenyl)-
In some applications, or as a potential impurity, 2-Butanone, 4-(4-methoxyphenyl)- may be

relevant. A prominent supplier for this compound is:

Supplier Product Number Purity Notes

Sigma-Aldrich M19600 98%
Also known as

Anisylacetone.[4]

LGC Standards - -
Certified reference

materials available.[5]

Experimental Data and Methodologies
Accurate analytical work relies on robust experimental protocols. Below are methodologies and

data derived from publicly available resources.
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Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and identification of volatile compounds like

2-Butanone, 4-methoxy-.

Experimental Protocol (General):

Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

Column: A non-polar column, such as one with a 5% phenyl methylpolysiloxane stationary

phase, is typically suitable.

Carrier Gas: Helium at a constant flow rate.

Inlet Temperature: 250 °C.

Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10

°C/min.

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Data:

The NIST WebBook and PubChem provide mass spectral data for 2-Butanone, 4-methoxy-.
The mass spectrum is characterized by a base peak at m/z 43.[6][7]

High-Performance Liquid Chromatography (HPLC)
While specific HPLC methods for 2-Butanone, 4-methoxy- are not readily available in the

searched literature, a method for its analogue, 2-Butanone, 4-(4-methoxyphenyl)-, can be

adapted.

Experimental Protocol (Adapted from 2-Butanone, 4-(4-methoxyphenyl)- analysis):
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Instrument: HPLC system with a UV or MS detector.

Column: A reversed-phase C18 column.

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV at 254 nm or Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is invaluable for the structural elucidation of organic molecules.

Data:

¹H NMR and ¹³C NMR spectra for 2-Butanone, 4-methoxy- are available on PubChem and

other chemical databases.[6] These spectra can be used to confirm the identity and purity of

the analytical standard.

Workflow and Decision Making
The selection of an appropriate analytical standard is a multi-step process. The following

diagrams illustrate a typical workflow for standard selection and a logical relationship for

considering alternatives.
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Workflow for Selecting an Analytical Standard

Define Analytical Requirements
(Purity, Concentration, Matrix)

Identify Potential Suppliers
(e.g., Sigma-Aldrich, LGC Standards)

Request Certificate of Analysis (CoA)

Compare Purity and Certified Values

Select Optimal Standard

Evaluate Cost and Availability

Perform In-house Verification
(e.g., GC-MS, NMR)

Click to download full resolution via product page

Caption: A typical workflow for the selection and verification of an analytical standard.
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Logic for Considering Alternative Standards

Primary Standard Available?
(2-Butanone, 4-methoxy-)

Use Primary Standard

Yes

Consider Alternative
(e.g., 2-Butanone, 4-(4-methoxyphenyl)-)

No

Is Alternative Structurally Similar
and Analytically Distinguishable?

Use Alternative with Caution
(Validate Method Thoroughly)

Yes

Seek Custom Synthesis

No

Click to download full resolution via product page

Caption: A decision-making diagram for the use of alternative analytical standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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